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Compound of Interest

Compound Name: 1,4-Dibromo-2,5-diiodobenzene

Cat. No.: B1312432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,4-Dibromo-2,5-diiodobenzene is a halogenated aromatic compound with the CAS number

63262-06-6. This symmetrically substituted benzene derivative serves as a crucial building

block in organic synthesis, particularly in the fields of materials science and fine chemicals. Its

structure, featuring four halogen atoms, provides multiple reactive sites for cross-coupling

reactions, making it a valuable precursor for the construction of complex molecular

architectures. This guide provides an in-depth overview of its properties, synthesis, and key

applications.

Chemical and Physical Properties
1,4-Dibromo-2,5-diiodobenzene is a white to off-white solid at room temperature.[1] A

summary of its key physical and chemical properties is presented in the tables below.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 63262-06-6

Molecular Formula C₆H₂Br₂I₂

IUPAC Name 1,4-dibromo-2,5-diiodobenzene

InChI Key IVKPEQAIHJWGGT-UHFFFAOYSA-N

SMILES C1=C(C(=CC(=C1I)Br)I)Br[2]

Table 2: Physical and Chemical Properties
Property Value

Molecular Weight 487.70 g/mol [2]

Melting Point 163-165 °C

Boiling Point 377.2 ± 42.0 °C at 760 mmHg (Predicted)[1]

Appearance White to Almost white powder to crystal

Solubility Soluble in Toluene[1]

Synthesis of 1,4-Dibromo-2,5-diiodobenzene
The synthesis of 1,4-Dibromo-2,5-diiodobenzene can be achieved through various methods.

A common and effective laboratory-scale synthesis involves the direct iodination of 1,4-

dibromobenzene. An alternative route described in the patent literature involves a multi-step

process starting from 1,4-dibromobenzene via nitration, reduction, iodination, and finally a

diazotization-iodination reaction.[3]

Experimental Protocol: Direct Iodination of 1,4-
Dibromobenzene
This protocol details the synthesis of 1,4-Dibromo-2,5-diiodobenzene from 1,4-

dibromobenzene.[1]

Materials:
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1,4-Dibromobenzene

Periodic acid

Potassium iodide

Sulfuric acid

Chloroform

5% aqueous sodium hydroxide

Deionized water

Anhydrous magnesium sulfate

Equipment:

Three-necked flask

Mechanical stirrer

Standard laboratory glassware

Procedure:

In a 1-liter three-necked flask equipped with a mechanical stirrer, add 16.7 g (73.0 mmol) of

periodic acid and 525 ml of sulfuric acid.

Stir the mixture until the periodic acid is completely dissolved.

Add 36.4 g (219 mmol) of potassium iodide in batches.

Cool the reaction mixture to -30°C.

Slowly add 34.5 g (146 mmol) of 1,4-dibromobenzene over 5 minutes.

Stir the resulting mixture continuously at -25°C for 36 hours.
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Upon completion, the solid is collected and dissolved in chloroform.

The organic phase is washed sequentially with 5% aqueous sodium hydroxide and deionized

water.

Dry the organic phase with anhydrous magnesium sulfate.

Concentrate the solution under reduced pressure.

The residue is recrystallized from chloroform to yield white crystals of 1,4-Dibromo-2,5-
diiodobenzene.

Expected Yield: Approximately 50%.

Synthesis Workflow
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Synthesis of 1,4-Dibromo-2,5-diiodobenzene

Reagents

Reaction and Workup

Final Product

1,4-Dibromobenzene

Add 1,4-Dibromobenzene

Periodic Acid

Dissolve Periodic Acid in Sulfuric Acid

Potassium Iodide

Add Potassium Iodide

Sulfuric Acid

Cool to -30°C

Stir at -25°C for 36h

Dissolve in Chloroform

Wash with NaOH(aq) and Water

Dry with MgSO4

Concentrate

Recrystallize from Chloroform

1,4-Dibromo-2,5-diiodobenzene

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1,4-Dibromo-2,5-diiodobenzene.
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Spectroscopic Data
Characterization of 1,4-Dibromo-2,5-diiodobenzene is crucial for confirming its identity and

purity.

¹H NMR: (CDCl₃, 21 °C): δ = 8.02 (s, 2H).[4]

Mass Spectrometry: GC-MS data for 1,4-Dibromo-2,5-diiodobenzene is available in public

databases such as PubChem.[2]

Applications
1,4-Dibromo-2,5-diiodobenzene is a valuable intermediate in the synthesis of advanced

materials.

Organic Electronics: It is a key precursor in the synthesis of Benzo[1,2-b:4,5-b']dithiophene

(BDT). BDT is a fundamental building block for high-performance conjugated polymers used

in organic photovoltaic (OPV) cells and organic electroluminescence devices. These

polymers often serve as hole injection or transport materials.[1]

Pharmaceutical Research: While specific applications in drug development are not

extensively documented, it is utilized as an intermediate in pharmaceutical research and

development.

Safety Information
1,4-Dibromo-2,5-diiodobenzene should be handled with appropriate safety precautions in a

laboratory setting.

Table 3: GHS Hazard Information
Hazard Class Hazard Statement

Skin Irritation (Category 2) H315: Causes skin irritation[2]

Eye Irritation (Category 2) H319: Causes serious eye irritation[2]

Precautionary Statements: P264, P280, P302+P352, P305+P351+P338, P332+P313,

P337+P313.[2] It is recommended to handle this compound in a well-ventilated area, wearing
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appropriate personal protective equipment, including gloves and safety glasses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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